3-(3,4-Dimethoxy-d6-phenyl)propanoic-d4 Acid
3-(3,4-Dimethoxy-d6-phenyl)propanoic-d4 Acid
Labelled 3-(3,4-Dimethoxyphenyl)propanoic Acid, one of the novel circulating coffee metabolites in human plasma.
Brand Name:
Vulcanchem
CAS No.:
1398065-72-9
VCID:
VC0147448
InChI:
InChI=1S/C11H14O4/c1-14-9-5-3-8(4-6-11(12)13)7-10(9)15-2/h3,5,7H,4,6H2,1-2H3,(H,12,13)/i1D3,2D3,4D2,6D2
SMILES:
COC1=C(C=C(C=C1)CCC(=O)O)OC
Molecular Formula:
C11H14O4
Molecular Weight:
220.29
3-(3,4-Dimethoxy-d6-phenyl)propanoic-d4 Acid
CAS No.: 1398065-72-9
Cat. No.: VC0147448
Molecular Formula: C11H14O4
Molecular Weight: 220.29
* For research use only. Not for human or veterinary use.
Specification
| Description | Labelled 3-(3,4-Dimethoxyphenyl)propanoic Acid, one of the novel circulating coffee metabolites in human plasma. |
|---|---|
| CAS No. | 1398065-72-9 |
| Molecular Formula | C11H14O4 |
| Molecular Weight | 220.29 |
| IUPAC Name | 3-[3,4-bis(trideuteriomethoxy)phenyl]-2,2,3,3-tetradeuteriopropanoic acid |
| Standard InChI | InChI=1S/C11H14O4/c1-14-9-5-3-8(4-6-11(12)13)7-10(9)15-2/h3,5,7H,4,6H2,1-2H3,(H,12,13)/i1D3,2D3,4D2,6D2 |
| Standard InChI Key | LHHKQWQTBCTDQM-DBFNBSHFSA-N |
| SMILES | COC1=C(C=C(C=C1)CCC(=O)O)OC |
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